Cas no 2098020-21-2 (4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole)

• Product Name: 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole
• CAS No: 2098020-21-2
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 4775708
• Update Time: 2025-06-13

4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole
• 4-(azidomethyl)-1-ethyl-3-phenylpyrazole
• 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole

• Inchi： 1S/C12H13N5/c1-2-17-9-11(8-14-16-13)12(15-17)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
• InChI Key： WJKYIMZUWFEGKA-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CN=[N+]=[N-])C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 227.11709544 g/mol
• Monoisotopic Mass: 227.11709544 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.2
• Molecular Weight: 227.27

Additional information on 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole

Chemical Profile of 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole (CAS No. 2098020-21-2)

4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole, identified by the CAS number 2098020-21-2, is a heterocyclic organic compound featuring a pyrazole core substituted with an azidomethyl group, an ethyl moiety, and a phenyl ring. This compound has garnered significant attention in the field of medicinal chemistry due to its structural versatility and potential biological activities. The presence of the azidomethyl functional group suggests utility in synthetic chemistry, particularly in the development of novel bioactive molecules through click chemistry and other transition-metal-catalyzed reactions.

The pyrazole scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The ethyl and phenyl substituents further modulate the electronic and steric properties of the molecule, influencing its solubility, bioavailability, and binding affinity. Recent studies have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges, including inflammation, infectious diseases, and cancer.

In the context of contemporary research, 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole has been explored as a precursor in the synthesis of more complex pharmacophores. The azidomethyl group serves as a versatile handle for introducing additional functionalities via cycloaddition reactions, such as 1,3-dipolar cycloadditions with alkynes to form 1,5-disubstituted triazoles. These triazole derivatives have demonstrated promise in antimicrobial and anti-inflammatory applications.

Moreover, the compound’s structural features make it a candidate for investigating structure-activity relationships (SAR) within the pyrazole class. Researchers have leveraged computational modeling and high-throughput screening to identify optimal substitutions that enhance binding to biological targets. For instance, studies indicate that phenyl-substituted pyrazoles exhibit improved interactions with enzymes involved in metabolic pathways relevant to neurodegenerative diseases.

The ethyl group at the 1-position of the pyrazole ring contributes to the molecule’s lipophilicity, which is often critical for membrane permeability and cellular uptake. This balance between hydrophobicity and hydrophilicity has been optimized in various drug candidates to achieve favorable pharmacokinetic profiles. The phenyl ring at the 3-position further enhances hydrophobic interactions with biological targets, making it a common feature in kinase inhibitors and other small-molecule drugs.

Recent advances in synthetic methodologies have enabled more efficient access to 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole, facilitating its use in large-scale applications. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl groups with high selectivity. These techniques align with green chemistry principles by reducing waste and improving yields.

The compound’s potential extends beyond pharmaceutical applications into materials science. Pyrazole derivatives have been investigated for their role in organic electronics due to their electron-deficient nature and ability to form stable radicals. The azidomethyl group can be selectively modified to generate polymers or conductive materials with tailored properties.

In summary, 4-(Azidomethyl)-1-ethyl-3-phenyl-1H-pyrazole (CAS No. 2098020-21-2) represents a valuable building block in medicinal chemistry and synthetic organic chemistry. Its unique structural features offer opportunities for developing novel therapeutics targeting diverse diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in both academic and industrial settings.